Cas no 102145-83-5 (5-Chloro-6-(trifluoromethyl)pyridin-3-amine)
5-Chloro-6-(trifluoromethyl)pyridin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-CHLORO-6-(TRIFLUOROMETHYL)PYRIDIN-3-AMINE
- 3-Pyridinamine, 5-chloro-6-(trifluoromethyl)-
- AB82737
- 5-Amino-3-chloro-2-(trifluoromethyl)pyridine
- 5-Chloro-6-(trifluoromethyl)pyridin-3-amine
-
- Inchi: 1S/C6H4ClF3N2/c7-4-1-3(11)2-12-5(4)6(8,9)10/h1-2H,11H2
- InChI Key: PYKABARHKAYWHC-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CN=C1C(F)(F)F)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 161
- XLogP3: 1.7
- Topological Polar Surface Area: 38.9
5-Chloro-6-(trifluoromethyl)pyridin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029015395-250mg |
5-Amino-3-chloro-2-(trifluoromethyl)pyridine |
102145-83-5 | 95% | 250mg |
$1019.20 | 2023-09-04 | |
| Alichem | A029015395-1g |
5-Amino-3-chloro-2-(trifluoromethyl)pyridine |
102145-83-5 | 95% | 1g |
$2837.10 | 2023-09-04 |
5-Chloro-6-(trifluoromethyl)pyridin-3-amine Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
Additional information on 5-Chloro-6-(trifluoromethyl)pyridin-3-amine
Comprehensive Overview of 5-Chloro-6-(trifluoromethyl)pyridin-3-amine (CAS No. 102145-83-5)
5-Chloro-6-(trifluoromethyl)pyridin-3-amine (CAS No. 102145-83-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its chloro and trifluoromethyl substituents, has garnered attention for its unique chemical properties and potential in drug discovery. Researchers are increasingly exploring its role as a building block for heterocyclic compounds, particularly in the development of small-molecule inhibitors and crop protection agents.
The molecular structure of 5-Chloro-6-(trifluoromethyl)pyridin-3-amine features a pyridine core with electron-withdrawing groups, which enhances its reactivity in cross-coupling reactions and nucleophilic substitutions. This makes it a valuable intermediate for synthesizing biologically active molecules. Recent studies highlight its utility in medicinal chemistry, where it serves as a precursor for kinase inhibitors and antiviral agents, aligning with the growing demand for targeted therapies in oncology and infectious diseases.
In the context of sustainable chemistry, 102145-83-5 has been investigated for its compatibility with green synthesis methods. The incorporation of fluorine atoms in its structure improves metabolic stability, a key consideration in drug design. This aligns with the industry's shift toward environmentally friendly processes, addressing concerns about chemical waste and energy efficiency.
From a commercial perspective, 5-Chloro-6-(trifluoromethyl)pyridin-3-amine is available through specialty chemical suppliers, often with >98% purity. Its storage and handling require standard laboratory precautions, emphasizing the importance of MSDS compliance. The compound's stability under inert conditions makes it suitable for long-term storage, a critical factor for high-throughput screening applications.
Emerging trends in AI-driven drug discovery have further amplified interest in this compound. Computational models frequently identify trifluoromethylated pyridines like 102145-83-5 as promising scaffolds due to their balanced lipophilicity and hydrogen-bonding capacity. This synergy between cheminformatics and experimental validation underscores its relevance in modern pharmaceutical R&D.
For researchers seeking custom synthesis or derivatization services, 5-Chloro-6-(trifluoromethyl)pyridin-3-amine offers versatile modification sites. Its amino group enables amide formation, while the chloro substituent facilitates metal-catalyzed couplings. These features position it as a strategic asset in fragment-based drug design and combinatorial chemistry workflows.
Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry to ensure batch-to-batch consistency. Recent advancements in process chemistry have optimized its production scale-up, reducing costs for preclinical studies. This progress addresses the pharmaceutical industry's need for cost-effective intermediates without compromising quality.
In conclusion, 5-Chloro-6-(trifluoromethyl)pyridin-3-amine (CAS No. 102145-83-5) represents a compelling case study in functionalized pyridine chemistry. Its dual role as a pharmacophore and agrochemical intermediate reflects the convergence of life science applications. As precision medicine and sustainable agriculture gain momentum, this compound's scientific and industrial relevance is poised for continued growth.
102145-83-5 (5-Chloro-6-(trifluoromethyl)pyridin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)